Cas no 2567498-87-5 (3-(2-fluorophenoxy)butan-2-amine hydrochloride)

• Product Name: 3-(2-fluorophenoxy)butan-2-amine hydrochloride
• CAS No: 2567498-87-5
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 5657883
• PubChem ID: 155822745
• Update Time: 2025-06-08

3-(2-fluorophenoxy)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567498-87-5
• 3-(2-Fluorophenoxy)butan-2-amine;hydrochloride
• EN300-27693723
• 3-(2-fluorophenoxy)butan-2-amine hydrochloride

• Inchi： 1S/C10H14FNO.ClH/c1-7(12)8(2)13-10-6-4-3-5-9(10)11;/h3-8H,12H2,1-2H3;1H
• InChI Key： PNOHCVWWDIISCG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OC(C)C(C)N

Computed Properties

• Exact Mass: 219.0826200g/mol
• Monoisotopic Mass: 219.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-fluorophenoxy)butan-2-amine hydrochloride

Introduction to 3-(2-fluorophenoxy)butan-2-amine hydrochloride (CAS No. 2567498-87-5)

3-(2-fluorophenoxy)butan-2-amine hydrochloride, identified by the Chemical Abstracts Service (CAS) number 2567498-87-5, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its hydrochloride salt form, exhibits a unique structural motif that positions it as a promising candidate for further exploration in drug discovery and development. The presence of both a fluorine atom and an amine group in its molecular framework suggests potential biological activities, making it an object of interest for researchers aiming to design novel therapeutic agents.

The structural configuration of 3-(2-fluorophenoxy)butan-2-amine hydrochloride incorporates a butan-2-amine backbone, which is a common pharmacophore in many bioactive molecules. The introduction of a phenoxy group at the 2-position of the benzene ring and the substitution of a fluorine atom at the same position further modulates its electronic and steric properties. This specific arrangement may contribute to enhanced binding affinity and selectivity when interacting with biological targets, such as enzymes or receptors involved in disease pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties, including metabolic stability and oral bioavailability. The fluorine atom in 3-(2-fluorophenoxy)butan-2-amine hydrochloride can potentially enhance the compound's lipophilicity, thereby facilitating its absorption and distribution within the body. Additionally, fluorine atoms are known to influence the conformational flexibility of molecules, which can be critical for achieving optimal receptor binding.

Research in the area of amine derivatives has demonstrated their versatility as intermediates in synthesizing bioactive molecules. The amine group in 3-(2-fluorophenoxy)butan-2-amine hydrochloride serves as a reactive site for further functionalization, allowing chemists to explore diverse chemical modifications. This adaptability makes it a valuable scaffold for designing molecules with tailored biological activities. For instance, modifications at the amine moiety can lead to the development of compounds with improved solubility or enhanced binding interactions with specific biological targets.

Current studies in medicinal chemistry highlight the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques are increasingly employed to predict and validate the potential of compounds like 3-(2-fluorophenoxy)butan-2-amine hydrochloride. These approaches help researchers optimize lead structures by identifying key pharmacophoric elements and assessing their impact on desired biological outcomes. The integration of computational methods with traditional synthetic strategies has accelerated the drug discovery process, enabling more efficient identification of promising candidates.

The hydrochloride salt form of 3-(2-fluorophenoxy)butan-2-amine hydrochloride enhances its solubility in aqueous media, which is advantageous for formulation development and biological testing. Solubility is a critical factor in determining a compound's bioavailability and therapeutic efficacy. By improving solubility, the hydrochloride salt form ensures better dissolution rates, which can lead to more consistent drug delivery and improved patient compliance.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated amine derivatives like 3-(2-fluorophenoxy)butan-2-amine hydrochloride. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework with high precision. These synthetic strategies not only facilitate access to novel compounds but also allow for scalability, which is essential for transitioning from laboratory research to industrial production.

The potential applications of 3-(2-fluorophenoxy)butan-2-amine hydrochloride extend across various therapeutic areas. Its structural features suggest utility in developing treatments for neurological disorders, where modulation of neurotransmitter systems is often required. Additionally, its fluorinated nature may make it relevant for antiviral or anticancer therapies, where such substituents are known to enhance drug efficacy.

In conclusion, 3-(2-fluorophenoxy)butan-2-amine hydrochloride (CAS No. 2567498-87-5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural composition, combining a fluorinated phenoxy group with an amine moiety on a butan backbone, positions it as a versatile scaffold for drug discovery. Ongoing research efforts are expected to further elucidate its biological activities and explore its applications in developing novel therapeutic agents.